2-chloro-7-(pyridin-3-yl)-6-(p-tolyl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine

• IUPAC Name: 4-chloro-9-(4-methylphenyl)-11-pyridin-3-yl-8-oxa-12,13,14,15,17-pentazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2(7),3,5,13,15-hexaene
• InChI: InChI=1S/C23H17ClN6O/c1-13-4-6-14(7-5-13)22-19-20(17-11-16(24)8-9-18(17)31-22)26-23-27-28-29-30(23)21(19)15-3-2-10-25-12-15/h2-12,21-22H,1H3,(H,26,27,29)
• InChI Key: UZCVFKYSSPHPOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=C(C4=C(O2)C=CC(=C4)Cl)NC5=NN=NN5C3C6=CN=CC=C6
• Molecular Formula: C23H17ClN6O
• Molecular Weight: 428.9 g/mol
• CAS No.: 923681-02-1

Description

2-chloro-7-(pyridin-3-yl)-6-(p-tolyl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C23H17ClN6O and its molecular weight is 428.88. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Compounds similar to "2-chloro-7-(pyridin-3-yl)-6-(p-tolyl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine" are often synthesized and characterized for their potential in various applications. For example, a study focused on the utility of a related compound, 3-chloro-3-(4,9-dimethoxy-5-oxo-5H-furo[3,2-g]chromen-6-yl)prop-2-enal, for constructing a variety of heterocyclic systems linked to furo[3,2-g]chromene. These systems were screened for antimicrobial and anticancer activities (Ibrahim et al., 2022).

Anticancer Activity

• Several studies have explored the anticancer properties of compounds with structural similarities. For instance, novel 7-hydroxy-8-methyl-coumarins with different moieties, including tetrazolo[1,5-a]pyrimidine, showed varying levels of antimitotic activity, highlighting the potential for cancer treatment (Galayev et al., 2015).

Antimicrobial Activity

• The antimicrobial potential of similar compounds is also a significant area of research. For example, a series of new benzochromeno(pyridine/pyrimidine/tetrazole) derivatives synthesized were evaluated for their antimicrobial activity against various bacterial and fungal strains (Mohamed & Abd el-Wahab, 2019).

Molecular Docking Studies

• Molecular docking studies have been conducted to explore the interaction of similar compounds with biological targets. For instance, a study synthesized novel pyrimidine derivatives and conducted molecular docking studies against COVID-19, revealing potential antiviral activity (Alamshany et al., 2023).

DNA Binding and Apoptotic Activities

• Research into DNA binding and apoptotic inducing activities of complexes with pyridine-based tetrazolo[1,5-a]pyrimidine ligands has shown potential in the development of therapeutic agents. Such studies provide insights into the interaction mechanisms of these compounds at the molecular level (Haleel et al., 2014).